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Compound of Interest

Compound Name: Lauryl Sultaine

Cat. No.: B086355

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lauryl Sultaine, also known as Lauryl Hydroxysultaine, is a zwitterionic (amphoteric)
surfactant widely utilized in the pharmaceutical, cosmetic, and biotechnology industries for its
mildness, excellent foaming characteristics, and viscosity-building properties.[1][2] Its unique
molecular structure, featuring a hydrophobic lauryl tail and a hydrophilic headgroup with both a
guaternary ammonium cation and a sulfonate anion, imparts a zwitterionic state that is stable
across a wide pH range. This document provides a comprehensive overview of the core
physicochemical properties of Lauryl Sultaine, detailed experimental protocols for their
determination, and a logical workflow for its characterization.

Chemical Identity

INCI Name: Lauryl Hydroxysultaine

CAS Number: 13197-76-7[1]

Chemical Name: Dodecyl(2-hydroxy-3-sulfonatopropyl)dimethylammonium[1]

Molecular Formula: C17H37NO4S[1][2]

Molecular Weight: 351.55 g/mol [2]
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Physicochemical Properties

The functional properties of Lauryl Sultaine are dictated by its behavior at interfaces and in
solution. Key parameters include its ability to reduce surface tension and its self-aggregation
into micelles above a certain concentration.

Quantitative Data Summary

The following table summarizes the available quantitative physicochemical data for Lauryl
Sultaine. It is important to note that some data, particularly for the critical micelle concentration
(CMCQ), is not definitively established in publicly available literature for the pure substance and
should be experimentally verified for specific applications.
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Property Value Conditions Reference(s)

Clear to yellowish

Appearance liquid 25°C [1]
Boiling Point 350°C At 101,325 Pa 2]
Density 1.1 g/cm3 20°C [2]
Water Solubility 680 g/L 20°C [2]
pH (as supplied) 6.0-7.0 [1]

Critical Micelle

) ~2.8 mmol/L Aqueous solution [3]
Concentration (CMC)

Not available for pure

substance at CMC. A

1:1 mixture with

] Sodium Alpha-Olefin )

Surface Tension Aqueous solution

Sulfonate (7.5 wt.% of

each) exhibited a

surface tension of

26.587 mN/m.

Acts as a viscosity
builder, especially with
anionic surfactants

] ) and electrolytes. A

Viscosity ] o 20°C

formulation containing
21.1% Lauryl
Hydroxysultaine had a

viscosity of ~2,200 cP.

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of Lauryl Sultaine
are provided below. These protocols are based on standard methods for surfactant
characterization.
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Determination of Critical Micelle Concentration (CMC) by
Surface Tensiometry

This method is based on the principle that the surface tension of a surfactant solution
decreases with increasing concentration until the CMC is reached, after which it remains
relatively constant.[4]

Apparatus:

Tensiometer (Du Nouy ring or Wilhelmy plate method)

Precision balance

Volumetric flasks

Magnetic stirrer and stir bars

Glass beakers

Procedure:

o Stock Solution Preparation: Prepare a stock solution of Lauryl Sultaine in deionized water
at a concentration significantly above the expected CMC (e.g., 100 mmol/L).

 Serial Dilutions: Prepare a series of dilutions from the stock solution, covering a
concentration range both below and above the expected CMC (e.g., from 0.01 mmol/L to 50
mmol/L).

o Surface Tension Measurement:

o Calibrate the tensiometer according to the manufacturer's instructions, typically using
deionized water.

o For each dilution, measure the surface tension. Ensure the platinum ring or plate is
thoroughly cleaned and flamed (for the ring) between measurements.

o Allow the solution to equilibrate before taking a reading to ensure a stable surface tension
value.
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o Data Analysis:
o Plot surface tension (y) as a function of the logarithm of the concentration (log C).

o The resulting graph should show two distinct linear regions. The point of intersection of
these two lines corresponds to the CMC.[4]

Determination of Critical Micelle Concentration (CMC) by
Conductometry

This method is suitable for ionic and zwitterionic surfactants and relies on the change in the
molar conductivity of the solution as micelles are formed.[4]

Apparatus:

Conductivity meter with a calibrated probe

Thermostatically controlled water bath

Precision balance

Volumetric flasks

Magnetic stirrer and stir bars
Procedure:

o Solution Preparation: Prepare a series of Lauryl Sultaine solutions in deionized water at
different concentrations, similar to the tensiometry method.

o Conductivity Measurement:
o Equilibrate the solutions to a constant temperature in the water bath (e.g., 25°C).

o Measure the conductivity of each solution, starting from the most dilute to minimize
carryover effects.
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o Rinse the conductivity probe with the next solution to be measured before taking a
reading.

o Data Analysis:
o Plot the specific conductivity (k) as a function of the surfactant concentration (C).

o The plot will show two linear segments with different slopes. The concentration at which
the slope changes is the CMC.

Viscosity Measurement

The viscosity of Lauryl Sultaine solutions can be determined to understand its thickening
properties.

Apparatus:

» Rotational viscometer or rheometer

e Thermostatically controlled sample holder/jacket
» Beakers

Procedure:

e Solution Preparation: Prepare aqueous solutions of Lauryl Sultaine at various
concentrations (e.g., 1%, 5%, 10%, 20% w/v). To investigate synergistic effects, co-solutes
such as anionic surfactants or electrolytes (e.g., NaCl) can be included.

 Viscosity Measurement:
o Calibrate the viscometer with appropriate standards.
o Equilibrate the sample to the desired temperature (e.g., 25°C).

o Measure the viscosity at a defined shear rate. For a more comprehensive analysis,
perform a shear rate sweep to determine if the fluid is Newtonian or non-Newtonian.

o Data Analysis:
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o Plot viscosity as a function of concentration to observe the thickening effect.

o If arheometer is used, plots of viscosity versus shear rate will provide insights into the
solution's flow behavior.

Visualizations

Logical Workflow for Physicochemical Characterization
of Lauryl Sultaine

The following diagram illustrates a logical workflow for the comprehensive physicochemical
characterization of a surfactant like Lauryl Sultaine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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